Cas no 1214379-90-4 (3-Fluoro-5-(4-fluorophenyl)pyridin-4-amine)

• Product Name: 3-Fluoro-5-(4-fluorophenyl)pyridin-4-amine
• CAS No: 1214379-90-4
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• CID: 4925834
• Update Time: 2025-05-23

3-Fluoro-5-(4-fluorophenyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(4-fluorophenyl)pyridin-4-amine
• 3-Fluoro-5-(4-fluorophenyl)pyridin-4-amine

• Inchi： 1S/C11H8F2N2/c12-8-3-1-7(2-4-8)9-5-15-6-10(13)11(9)14/h1-6H,(H2,14,15)
• InChI Key： AMRBYXMMESLHIT-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1N)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-5-(4-fluorophenyl)pyridin-4-amine

3-Fluoro-5-(4-fluorophenyl)pyridin-4-amine: A Comprehensive Overview

3-Fluoro-5-(4-fluorophenyl)pyridin-4-amine (CAS No: 1214379-90-4) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its pyridine ring substituted with fluorine atoms and a phenyl group, exhibits intriguing properties that make it a valuable molecule for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents.

The synthesis of 3-fluoro-5-(4-fluorophenyl)pyridin-4-amine involves a series of advanced organic reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring the compound's suitability for downstream applications. The presence of fluorine atoms in the molecule contributes to its stability and enhances its pharmacokinetic properties, making it an attractive candidate for therapeutic interventions.

One of the most promising areas of research involving this compound is its role as a building block in medicinal chemistry. The pyridine ring serves as a versatile scaffold for further functionalization, allowing chemists to explore a wide range of substituents that can modulate biological activity. For instance, recent studies have demonstrated that derivatives of 3-fluoro-5-(4-fluorophenyl)pyridin-4-amine exhibit potent inhibitory effects against key enzymes involved in cancer progression and inflammation.

In addition to its medicinal applications, 3-fluoro-5-(4-fluorophenyl)pyridin-4-amine has also been investigated for its electronic properties. The fluorine substituents introduce electron-withdrawing effects, which can influence the molecule's conductivity and optical properties. This makes it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers are actively exploring these applications, leveraging computational chemistry tools to predict and optimize the compound's electronic behavior.

The structural uniqueness of 3-fluoro-5-(4-fluorophenyl)pyridin-4-amine also makes it an interesting subject for fundamental studies in organic chemistry. Its reactivity patterns and mechanistic insights provide valuable information for designing novel synthetic pathways and understanding molecular interactions. Recent advances in transition metal-catalyzed cross-coupling reactions have further expanded the scope of this molecule's synthesis and modification.

From a safety standpoint, 3-fluoro-5-(4-fluorophenyl)pyridin-4-amines are generally considered non-hazardous under normal handling conditions. However, like all chemicals, proper precautions should be taken during synthesis, storage, and use to ensure compliance with safety regulations and environmental standards.

In conclusion, 3-fluoro-5-(4-fluorophenyl)pyridin-4-amines (CAS No: 1214379-90-) represent a multifaceted compound with diverse applications across various scientific disciplines. Ongoing research continues to uncover new potentials for this molecule, solidifying its position as an important tool in modern chemistry.